2-(3-Pyridinylamino)propanenitrile
Description
2-(3-Pyridinylamino)propanenitrile (CAS: 101257-91-4; molecular formula: C₈H₉N₃) is a nitrile derivative featuring a 3-pyridinylamino substituent at the second carbon of the propanenitrile backbone. Synthesized via methods such as aza-Michael addition or nucleophilic substitution, it serves as a versatile intermediate in organic and medicinal chemistry. Its structural uniqueness lies in the juxtaposition of the electron-withdrawing nitrile group and the electron-rich pyridinylamino moiety, which collectively influence its reactivity and physicochemical properties .
Properties
CAS No. |
101257-91-4 |
|---|---|
Molecular Formula |
C8H9N3 |
Molecular Weight |
147.181 |
IUPAC Name |
2-(pyridin-3-ylamino)propanenitrile |
InChI |
InChI=1S/C8H9N3/c1-7(5-9)11-8-3-2-4-10-6-8/h2-4,6-7,11H,1H3 |
InChI Key |
YFNMIFIMAUNUQJ-UHFFFAOYSA-N |
SMILES |
CC(C#N)NC1=CN=CC=C1 |
Synonyms |
Propionitrile, 2-(3-pyridylamino)- (6CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Infrared (IR) Spectroscopy:
- Nitrile stretch : Observed at ~2240 cm⁻¹ across all compounds.
- Pyridine ring vibrations: Unique to 2-(3-Pyridinylamino)propanenitrile, with peaks at ~1600 cm⁻¹ (C=N stretching) and ~3050 cm⁻¹ (aromatic C-H) .
¹H-NMR Analysis:
- 2-(3-Pyridinylamino)propanenitrile: Aromatic protons (δ 7.2–8.5 ppm), NH proton (δ 3.5–4.0 ppm), and nitrile-adjacent CH₂ (δ 2.8–3.2 ppm).
Data Tables of Comparative Properties
| Property | 2-(3-Pyridinylamino)propanenitrile | 3-(Hexylamino)propanenitrile (9b) | 3-(Phenylamino)propanenitrile (9h) |
|---|---|---|---|
| Molecular Formula | C₈H₉N₃ | C₉H₁₇N₂ | C₉H₁₀N₂ |
| Molecular Weight (g/mol) | 147.18 | 155.25 | 146.19 |
| Physical State | Yellow-orange oil | Yellow oil | Yellow oil |
| Key IR Peaks (cm⁻¹) | 2240 (C≡N), 1600 (C=N) | 2240 (C≡N), 2850–2950 (C-H) | 2240 (C≡N), 1600 (C=C) |
| ¹H-NMR (δ, ppm) | 7.2–8.5 (aromatic), 3.5–4.0 (NH) | 0.8–1.6 (hexyl), 2.7–3.1 (CH₂) | 6.8–7.4 (phenyl), 3.2–3.6 (NH) |
Research Findings and Implications
- Bioactivity: Pyridine-containing analogs like 2-(3-Pyridinylamino)propanenitrile show promise in drug discovery due to their ability to mimic heterocyclic pharmacophores .
- Solubility : The pyridine ring enhances aqueous solubility compared to aliphatic derivatives (e.g., 9b, 9p), making it preferable for biological assays .
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